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Compound of Interest

Compound Name: N3-PEG11-CH2CH2Br

Cat. No.: B12306002 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like N3-PEG11-CH2CH2Br are paramount for laboratory safety

and environmental compliance. This guide provides a detailed, step-by-step procedure for the

safe disposal of this bifunctional PEG linker, based on its known chemical properties and

associated hazards.

Chemical and Hazard Profile

N3-PEG11-CH2CH2Br is a polyethylene glycol (PEG) linker featuring both an azide (N3) and a

bromo (Br) functional group.[1][2] The presence of these reactive groups, coupled with its

classification as an irritant, necessitates careful handling during disposal to mitigate risks. The

primary hazards associated with this compound are skin, eye, and respiratory irritation.
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Hazard Category GHS Hazard Statement
GHS Precautionary
Statement

Skin Irritation H315: Causes skin irritation

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Eye Irritation
H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Core Disposal Protocol

This protocol outlines the essential steps for the safe disposal of N3-PEG11-CH2CH2Br. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines, as regulations can vary.

Step 1: Personal Protective Equipment (PPE) Assessment

Before handling the compound for disposal, ensure you are wearing the appropriate PPE. This

is the first line of defense against accidental exposure.

Mandatory PPE:

Chemical-resistant gloves (nitrile or neoprene).

Safety goggles or glasses with side shields.

A properly fitted laboratory coat.

Recommended PPE (based on the quantity and form of the waste):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12306002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12306002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If handling a powder outside of a fume hood, a dust mask or respirator is advised to

prevent inhalation.

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Solid Waste:

Place any solid N3-PEG11-CH2CH2Br waste, including contaminated items like weigh

boats, filter paper, and gloves, into a clearly labeled, dedicated hazardous waste

container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).

Liquid Waste:

Solutions containing N3-PEG11-CH2CH2Br should be collected in a separate, labeled

hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

verified. Given the reactivity of the azide and bromo groups, inadvertent mixing could lead

to hazardous reactions.

Step 3: Labeling and Storage

Accurate and clear labeling is a regulatory requirement and essential for safety.

Label Content: The waste container label must include:

The full chemical name: "N3-PEG11-CH2CH2Br"

The words "Hazardous Waste"

A clear indication of the hazards (e.g., "Irritant")
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The accumulation start date.

Storage:

Store the sealed waste container in a designated, well-ventilated satellite accumulation

area.

Ensure the storage area is away from incompatible chemicals.

Step 4: Final Disposal

The final step is to arrange for the pickup and disposal of the hazardous waste through your

institution's EHS office.

Request Pickup: Follow your institution's established procedure for hazardous waste pickup.

Documentation: Complete any required waste manifests or forms accurately.

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of

N3-PEG11-CH2CH2Br.
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Start: Disposal of
N3-PEG11-CH2CH2Br
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(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Segregate as Solid Waste
in Labeled HDPE Container

Solid

Segregate as Liquid Waste
in Labeled HDPE Container

Liquid

Step 3: Label and Store
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Step 4: Contact EHS
for Waste Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N3-PEG11-CH2CH2Br.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

N3-PEG11-CH2CH2Br, fostering a secure laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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